3-Dodecen
Cat. No. B8617736
M. Wt: 168.32 g/mol
InChI Key: WLTSXAIICPDFKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09403752B2
Procedure details
Estolides prepared according to the method set forth in Example 1 (20 mol) and a second-generation Grubbs' catalyst (e.g., C827, 25 ppm) are added to a Parr Reactor and degassed with argon for 1 hr. 1-Butene is added while heating to 60° C. while keeping the pressure of the reaction between about 25 to about 60 psi. The 1-butene is added using a one-way check valve to prevent backflow into the 1-butene cylinder. After 4 hrs, the pressure is released and vented into the fume hood. After allowing the reactor to cool to room temperature, a 50 ml 1M tris-hydroxymethylphopshine (THMP) solution in isopropanol (IPA) (50 mol equiv.) is added, and the reactor is degassed with argon and heated to 60° C. for 18 hrs. The reactor is then again allowed to cool to room temperature. The crude reaction product is then washed with water and brine. The washed reaction product is them dried over sodium sulfate, filtered, and distilled to provide 1-decene, 3-dodecene, estolides having a C10 cap with a terminal double bond, and estolides having a C12 cap with an internal double bond.
[Compound]
Name
Example 1
Quantity
20 mol
Type
reactant
Reaction Step One
Name
THMP
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]=[CH:2][CH2:3][CH3:4].[CH3:5][C:6]1[N+](CC2C(N)=NC(C)=NC=2)=CS[C:7]=1[CH2:20][CH2:21]OP(O)(O)=O.[CH:27](O)([CH3:29])[CH3:28]>Cl[Ru](=CC1C=CC=CC=1)([P](C1CCCCC1)(C1CCCCC1)C1CCCCC1)([P](C1CCCCC1)(C1CCCCC1)C1CCCCC1)Cl>[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:27][CH2:21][CH2:20][CH2:7][CH2:6][CH3:5].[CH3:1][CH2:2][CH:3]=[CH:4][CH2:28][CH2:27][CH2:29][CH2:21][CH2:20][CH2:7][CH2:6][CH3:5] |^1:39,58|
|
Inputs
Step One
[Compound]
|
Name
|
Example 1
|
|
Quantity
|
20 mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C=CCC
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C=CCC
|
Step Four
|
Name
|
THMP
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O
|
|
Name
|
|
|
Quantity
|
50 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)O
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Ru](Cl)([P](C1CCCCC1)(C2CCCCC2)C3CCCCC3)([P](C4CCCCC4)(C5CCCCC5)C6CCCCC6)=CC7=CC=CC=C7
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
60 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Estolides prepared
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
degassed with argon for 1 hr
|
|
Duration
|
1 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
1-Butene is added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the pressure of the reaction between about 25 to about 60 psi
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reactor is degassed with argon
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated to 60° C. for 18 hrs
|
|
Duration
|
18 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude reaction product
|
WASH
|
Type
|
WASH
|
|
Details
|
is then washed with water and brine
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The washed reaction product
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilled
|
Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCCCCCCCC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCC=CCCCCCCCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
